Cas no 22583-81-9 (Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester)

• Product Name: Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester
• CAS No: 22583-81-9
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• MDL: MFCD00422783
• CID: 1413607
• Update Time: 2025-10-28

Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methylester
• Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester

• MDL： MFCD00422783
• Inchi： 1S/C15H12ClNO3/c1-20-15(19)10-2-5-13(6-3-10)17-9-11-8-12(16)4-7-14(11)18/h2-9,18H,1H3
• InChI Key： LOPLMDBIDALFLI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N=CC2=CC(Cl)=CC=C2O)C=C1

Additional information on Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester

Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester (CAS No. 22583-81-9)

Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester (CAS No. 22583-81-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives and is characterized by its unique structural features, including a substituted benzene ring and a methyl ester group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable compound for various research purposes.

The molecular structure of Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester is particularly noteworthy. The compound consists of a benzoic acid core with a substituted phenyl ring linked through a methylene bridge to an amino group. The chlorine and hydroxyl substituents on the phenyl ring contribute to its reactivity and stability, while the methyl ester group enhances its solubility and reactivity in various solvents. These structural characteristics make it an ideal candidate for studying the effects of functional group modifications on chemical and biological activity.

In the realm of pharmaceutical research, Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary in vitro studies have indicated that it may have cytotoxic effects on certain cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism of action of Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester is still under investigation, but current research suggests that it may target multiple signaling pathways involved in inflammation and cancer. One hypothesis is that the compound interacts with specific enzymes or receptors involved in these pathways, leading to the modulation of downstream signaling events. Further studies are needed to elucidate the exact molecular targets and mechanisms of action.

In addition to its pharmaceutical applications, Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester has also found use in chemical synthesis. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules. Researchers have utilized this compound as a building block for the preparation of novel compounds with diverse biological activities. For example, it has been used in the synthesis of new derivatives with enhanced anti-inflammatory and anticancer properties.

The synthesis of Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester typically involves several steps. One common approach is to start with benzoic acid and react it with an appropriate amine derivative to form the desired product. The reaction conditions are carefully controlled to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound.

The safety and toxicology of Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester are important considerations for both research and industrial applications. While no major safety concerns have been reported for this compound, standard precautions should be taken when handling it in laboratory settings. Researchers should follow established guidelines for handling organic compounds to ensure safety and minimize potential risks.

In conclusion, Benzoic acid, 4-[[(5-chloro-2-hydroxyphenyl)methylene]amino]-, methyl ester (CAS No. 22583-81-9) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic agents.